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Compound of Interest

Gossypetin 3-sophoroside-8-
Compound Name:
glucoside

Cat. No.: B14084613

Gossypetin 3-sophoroside-8-glucoside: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Gossypetin 3-sophoroside-8-
glucoside, focusing on its chemical properties and the extensive biological activities of its
aglycone, gossypetin. While detailed experimental data on Gossypetin 3-sophoroside-8-
glucoside is limited, the therapeutic potential of gossypetin offers valuable insights for
research and drug development.

Compound Profile: Gossypetin 3-sophoroside-8-
glucoside

Gossypetin 3-sophoroside-8-glucoside is a flavonol glycoside that has been isolated from
the aerial parts of Equisetum hyemale L.
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Property Value

Molecular Formula C33H40023
Molecular Weight 804.66 g/mol

CAS Number 77306-93-5

Class Flavonol Glycoside

Biological Activities and Therapeutic Potential of
Gossypetin (Aglycone)

The majority of current research has focused on the biological effects of gossypetin, the
aglycone of Gossypetin 3-sophoroside-8-glucoside. Gossypetin has demonstrated

significant potential in several therapeutic areas, including neurodegenerative diseases,
oncology, and inflammatory disorders.

Neuroprotective Effects in Alzheimer's Disease

Recent studies have highlighted gossypetin as a promising candidate for the treatment of
Alzheimer's disease. The primary mechanism involves the enhanced clearance of amyloid-beta
(AP) plaques, a hallmark of the disease.

¢ Mechanism of Action: Gossypetin has been shown to improve the spatial learning and
memory in animal models of Alzheimer's disease by increasing the phagocytic activity of
microglia against AB. It also induces transcriptomic changes in various microglial
subpopulations, including disease-associated microglia, and increases the population of
MHC 11+ microglia, while reducing gliosis.

Anti-Cancer Activity

Gossypetin exhibits potent anti-proliferative and pro-apoptotic effects in various cancer cell
lines, particularly in osteosarcoma.

o Mechanism of Action: Gossypetin's anti-cancer activity is mediated through the induction of
apoptosis via the intrinsic pathway. This involves the upregulation of the pro-apoptotic protein
Bax and the enhancement of caspase-3 activity. Furthermore, gossypetin has been observed
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to reduce the autocrine production of pro-inflammatory cytokines such as IL-6, IL-1f3, and IL-
12p70 by cancer cells, which are known to play a role in carcinogenesis and metastasis.

Antioxidant and Anti-inflammatory Properties

Gossypetin is a potent antioxidant, a property attributed to its hexahydroxyflavone structure.
This antioxidant capacity is fundamental to its protective effects against various pathologies.

o Quantitative Data: The antioxidant activity of gossypetin and its derivatives has been
guantified in various assays. For instance, a study on gossypetin-3'-O-glucoside, an isomer
of gossypitrin, demonstrated significant radical scavenging activity.

Compound Assay Result

Gossypetin-3'-O-glucoside DPPH radical scavenging EC50: 0.11 mg/L

Experimental Protocols

While specific experimental protocols for Gossypetin 3-sophoroside-8-glucoside are not
readily available, the methodologies used to evaluate its aglycone, gossypetin, provide a solid
foundation for future research.

In Vivo Alzheimer's Disease Model

» Animal Model: 5XFAD transgenic mice are commonly used as a model for Alzheimer's
disease.

o Treatment: Gossypetin is administered via intragastric administration for a period of 13
weeks.

» Behavioral Tests: Spatial learning and memory are assessed using the Y-maze and Morris
Water Maze tests.

o Histological and Biochemical Analysis: Following sacrifice, the hippocampus and cortex are
dissected for analysis of A3 deposition.

» Single-Cell RNA Sequencing (ScCRNA-seq): Tissues are dissociated into single cells to
analyze the transcriptome of microglial populations.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b14084613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14084613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In Vitro Anti-Cancer Assays

e Cell Lines: Human osteosarcoma cell lines (e.g., MG-63, Saos-2, HOS, and 143B) are used.

» Cell Viability and Growth Assays: Cells are incubated with varying concentrations of
gossypetin, and viability is assessed using assays such as the WST-8 assay.

o Apoptosis Analysis: The induction of apoptosis is determined by measuring the expression of
pro-apoptotic proteins like Bax via Western blot and the activity of caspase-3.

o Cytokine Production Measurement: The levels of pro-inflammatory cytokines in the cell
culture supernatant are quantified using ELISA.

Visualized Pathways and Workflows

To facilitate a deeper understanding of the mechanisms of action and experimental designs,
the following diagrams are provided.
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Caption: Apoptotic signaling pathway induced by gossypetin in osteosarcoma cells.
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Caption: Experimental workflow for evaluating gossypetin in an Alzheimer's disease model.

Conclusion

Gossypetin 3-sophoroside-8-glucoside is a naturally occurring flavonol glycoside. While
direct research on this specific compound is in its early stages, the extensive studies on its
aglycone, gossypetin, reveal a molecule with significant therapeutic promise. The potent
neuroprotective, anti-cancer, and anti-inflammatory activities of gossypetin warrant further
investigation into the pharmacological profile of Gossypetin 3-sophoroside-8-glucoside,
which may offer advantages in terms of bioavailability and delivery. This technical guide serves
as a foundational resource to stimulate and guide future research in this promising area.
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 To cite this document: BenchChem. [Gossypetin 3-sophoroside-8-glucoside molecular
weight and formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14084613#gossypetin-3-sophoroside-8-glucoside-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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